Cas no 1351660-24-6 (4-bromo-N-(2-hydroxy-3-phenylpropyl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(2-hydroxy-3-phenylpropyl)benzene-1-sulfonamide
• CAS No: 1351660-24-6
• MF: C₁₅H₁₆BrNO₃S
• MW: 370.261442184448
• CID: 5984476
• PubChem ID: 56765301
• Update Time: 2025-05-22

4-bromo-N-(2-hydroxy-3-phenylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-hydroxy-3-phenylpropyl)benzene-1-sulfonamide
• 4-bromo-N-(2-hydroxy-3-phenylpropyl)benzenesulfonamide
• AKOS024537915
• 1351660-24-6
• VU0536344-1
• F6200-1315

• Inchi： 1S/C15H16BrNO3S/c16-13-6-8-15(9-7-13)21(19,20)17-11-14(18)10-12-4-2-1-3-5-12/h1-9,14,17-18H,10-11H2
• InChI Key： TXWHOJXYPNUFFM-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)CC2=CC=CC=C2)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 369.00343g/mol
• Monoisotopic Mass: 369.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8Ų

Additional information on 4-bromo-N-(2-hydroxy-3-phenylpropyl)benzene-1-sulfonamide

4-Bromo-N-(2-Hydroxy-3-Phenylpropyl)Benzene-1-Sulfonamide (CAS No. 1351660-24-6)

The compound 4-bromo-N-(2-hydroxy-3-phenylpropyl)benzene-1-sulfonamide, identified by the CAS number 1351660-24-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development, particularly in the design of bioactive molecules. The presence of a bromine atom at the para position of the benzene ring introduces unique electronic and steric properties, while the sulfonamide group contributes to hydrogen bonding capabilities, enhancing its bioavailability and stability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitution and coupling reactions. The incorporation of a phenyl group in the side chain further enhances its lipophilicity, making it an attractive candidate for drug delivery systems. Researchers have explored its potential as a kinase inhibitor, leveraging computational modeling techniques such as molecular docking and dynamics simulations to predict its binding affinity to target proteins.

In terms of pharmacological activity, studies have demonstrated that 4-bromo-N-(2-hydroxy-3-phenylpropyl)benzene-1-sulfonamide exhibits moderate inhibitory effects on several receptor tyrosine kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. Its ability to modulate these targets suggests promising therapeutic applications, particularly in the development of targeted therapies for oncology.

The compound's structural versatility also makes it a valuable building block for medicinal chemistry. By modifying the substituents on the benzene ring or altering the side chain, chemists can fine-tune its physicochemical properties to suit specific biological requirements. For instance, replacing the bromine atom with other halogens or electron-withdrawing groups could enhance its potency or selectivity towards particular kinase isoforms.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's identity and purity. These methods provide critical insights into its molecular structure and help ensure its quality for downstream applications. Additionally, thermogravimetric analysis has been used to assess its thermal stability, which is crucial for processes involving high temperatures or prolonged storage.

In conclusion, 4-bromo-N-(2-hydroxy-3-phenylpropyl)benzene-1-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and pharmacological properties positions it as a promising candidate for drug discovery efforts. As research continues to uncover new applications and optimize its properties, this compound is expected to play a pivotal role in advancing therapeutic interventions across various disease areas.